4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine

• IUPAC Name: (4-benzylpiperidin-1-yl)-(1-ethylpyrazol-3-yl)methanone
• InChI: InChI=1S/C18H23N3O/c1-2-21-13-10-17(19-21)18(22)20-11-8-16(9-12-20)14-15-6-4-3-5-7-15/h3-7,10,13,16H,2,8-9,11-12,14H2,1H3
• InChI Key: DAMIWXAGOOFFCB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol

Description

4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine, also known as BEPP, is a chemical compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation. 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue remodeling and cancer progression.
Biochemical and Physiological Effects:
4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine has been shown to have various biochemical and physiological effects in cells and organisms. In cells, 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine has been found to reduce oxidative stress and inflammation, inhibit MMP activity, and induce apoptosis. In organisms, 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine has been shown to have neuroprotective effects, inhibit tumor growth, and lower blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine is its high purity and stability, which makes it suitable for use in lab experiments. However, one limitation of 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine. One direction is to further investigate its mechanism of action and signaling pathways involved in its therapeutic effects. Another direction is to explore its potential as a drug candidate for various diseases, including neurodegenerative diseases, cancer, and cardiovascular diseases. Additionally, research could focus on developing more efficient synthesis methods and improving the solubility of 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine for in vivo studies.
In conclusion, 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine is a promising chemical compound that has been extensively studied for its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine could lead to the development of novel therapeutic agents for various diseases.

Synthesis Methods

4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine can be synthesized through a multi-step process involving the reaction of 1-ethyl-3-(4-bromobenzyl)-1H-pyrazole-5-carboxylic acid with piperidine and subsequent purification steps. This method has been optimized to produce high yields of pure 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine.

Scientific Research Applications

4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine has been studied for its potential therapeutic applications in various fields, including neuroscience, oncology, and cardiovascular diseases. In neuroscience, 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. In oncology, 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine has been found to inhibit the growth of cancer cells by inducing apoptosis and suppressing tumor angiogenesis. In cardiovascular diseases, 4-benzyl-1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidine has been studied for its potential as a vasodilator and anti-hypertensive agent.